Cas no 2138540-67-5 (4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol
• CAS No: 2138540-67-5
• MF: C₁₇H₃₅NO
• MW: 269.465905427933
• CID: 5812696
• PubChem ID: 165872587
• Update Time: 2025-10-22

4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol
• 2138540-67-5
• EN300-1160347
• 4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol

• Inchi： 1S/C17H35NO/c1-8-18(12-16(2,3)4)15-11-13(19)9-10-14(15)17(5,6)7/h13-15,19H,8-12H2,1-7H3
• InChI Key： SHVAJPFGHVEMSO-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(CC)CC(C)(C)C

Computed Properties

• Exact Mass: 269.271864740g/mol
• Monoisotopic Mass: 269.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol

4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol: A Comprehensive Overview

The compound 4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol, identified by the CAS number 2138540-67-5, is a complex organic molecule with a cyclohexane ring as its core structure. This molecule is characterized by the presence of a tertiary butyl group at the 4-position and a substituted amino group at the 3-position. The amino group is further substituted with a 2,2-dimethylpropyl and an ethyl group, making it a highly branched and sterically hindered amine. The hydroxyl group at the 1-position of the cyclohexane ring adds to the molecule's functional diversity.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and materials science. Its unique structure makes it an interesting candidate for drug design, particularly in the development of enzyme inhibitors and receptor agonists. The bulky substituents on the cyclohexane ring provide steric hindrance, which can be advantageous in modulating the molecule's interactions with biological targets.

The synthesis of 4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol involves multi-step organic reactions, including nucleophilic substitutions and reductions. Researchers have explored various synthetic pathways to optimize yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as the formation of the amino group.

In terms of applications, this compound has shown promise in catalytic processes due to its ability to act as a chiral ligand. Its bulky structure enhances enantioselectivity in asymmetric catalysis, making it valuable in the production of chiral pharmaceuticals and agrochemicals. Additionally, its hydroxyl group enables it to participate in hydrogen bonding, which is critical in many biochemical interactions.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed potential binding modes with various enzymes, suggesting its role as a lead compound in drug discovery programs. Furthermore, its stability under physiological conditions makes it a viable candidate for long-term pharmacological studies.

The CAS number 2138540-67-5 is essential for identifying this compound in scientific literature and databases. Accurate identification ensures reproducibility and safety in research settings. Regulatory agencies rely on such identifiers to monitor chemical usage and ensure compliance with safety standards.

In conclusion, 4-Tert-butyl-3-[(2,2-dimethylpropyl)(ethyl)amino]cyclohexan-1-ol is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.